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The table below summarizes the fundamental physical parameters of methyl oleate from technical sources

and supplier data sheets [1] [2] [3].

Property Value / Description
Conditions (if
applicable)

CAS Number 112-62-9 -

Molecular
Formula

C₁₉H₃₆O₂ -

Molecular
Weight

296.49 g/mol -

Appearance Clear, oily liquid; can be yellow to amber [1] [2] Room Temperature

Density 0.874 g/mL [1] [2], 0.8739 g/cm³ [3] 20°C

Melting Point -19.9 °C to -20 °C [2] [3] -

Boiling Point 218 °C / 20 mmHg [1] [2]; 351.4 °C (with decomposition) [3] -

Refractive
Index

n20/D 1.452 [1] 20°C
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Property Value / Description
Conditions (if
applicable)

Flash Point 113 °C (235.4 °F) [1], >230 °F [2] Closed cup

Vapor
Pressure

10 mmHg [1], 13.3 hPa [4] 205 °C

Water
Solubility

Immiscible with water [2] -

Stability Air and light sensitive [2]; prone to oxidative degradation,
especially under light or with metal ion catalysis [3]

-

Key Experimental Protocols and Applications

Methyl oleate serves as a key reactant and component in various experimental contexts. Here are detailed

methodologies for some of its key applications.

Bromination and Dehydrohalogenation to Stearolic Acid

This classic organic synthesis procedure, documented in Organic Syntheses, converts methyl oleate into

stearolic acid (a key acetylene derivative) [5].

Procedure:
Bromination: Bromine is added dropwise with stirring to 35 g (0.118 mol) of methyl oleate,

keeping the temperature below 50°C. The addition continues until a slight excess of bromine is
present (approximately the theoretical amount of 18.9 g is decolorized). A few drops of methyl
oleate are then added to discharge the bromine color [5].
Dehydrohalogenation: 50 ml of n-amyl alcohol and 40 g of potassium hydroxide pellets are

added to the flask. The mixture is heated under reflux for 4 hours in an oil bath at 150°C. About
50 ml of n-amyl alcohol is then distilled off at atmospheric pressure [5].

Work-up and Purification: The residue is cooled, acidified with concentrated HCl using
phenolphthalein and methyl orange as indicators, and cooled in an ice bath. The resulting waxy

solid is decanted, dissolved in 95% ethanol, and recrystallized three times from an ethanol-
water mixture. The yield is typically 11–14 g (33–42%) with a melting point of 46–46.5°C [5].
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Enzymatic Synthesis Optimization

A 2024 study provides a detailed, optimized protocol for the enzymatic synthesis of methyl oleate under

solvent-free conditions, which is relevant for green chemistry applications [3] [6].

Procedure:

Reaction Setup: Esterification reactions are performed on a 50 mL scale in baffled Erlenmeyer
flasks under solvent-free conditions [3].

Optimal Molar Ratio: A methanol to oleic acid molar ratio of 1.5:1 is used to achieve high
conversion rates (up to 99%). Using an equimolar (1:1) mixture results in a lower maximum

conversion of 74% [3].
Enzyme Loading: Lipase doses of 0.25, 0.50, or 0.75 wt% can be used. Higher loadings

increase the initial reaction rate, but maximum equilibrium conversions are typically reached
after 24 hours for all doses [3].

Reaction Conditions: The mixture is incubated in a shaking incubator at 55°C and 170 rpm
for up to 48 hours. Reaction progress is monitored by titrating the residual free fatty acid [3].

Shifting Equilibrium: To shift the equilibrium towards product formation, water (a by-product)
can be removed by adding activated molecular sieves (3 Å, dried at 250°C for 16 h) [3].

Other Research Applications

The search results also highlight methyl oleate's role in several advanced research areas:

Fermentation Enhancement: Methyl oleate was identified as the best carbon source for the

fermentation of Echinocandin B (an antifungal precursor), achieving a titer of 2133 ± 50 mg/L. It helps
maintain optimal mycelial morphology and accumulates the key precursor L-threonine. Combining it

with talcum powder microparticles further increased the titer to 3148 ± 100 mg/L [3].
Catalyst Research: Methyl oleate has been used as a probe molecule in pulsed field gradient (PFG)

NMR spectroscopy to study diffusion within hierarchical porous catalysts, providing insights into
catalytic activity for epoxidation reactions [3].

Gene Expression Modulation: In the lipolytic yeast Yarrowia lipolytica, methyl oleate acts as a
carbon source and influences the expression of the LIP2 gene, which encodes an extracellular lipase.

Maximal induction was observed at low methyl oleate concentrations [3].

Experimental Workflow for Synthesis
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The following diagram illustrates the general workflow for the synthesis of methyl oleate via enzymatic

esterification, based on the protocol described above.

Reaction Setup

Add Methanol & Oleic Acid
(Molar Ratio 1.5:1)

Add Lipase Enzyme
(0.25-0.75 wt%)

Incubate with Shaking
55°C, 170 rpm, 24-48h

Monitor Reaction Progress
(Titrate Residual Fatty Acid)

Regular Sampling Continue until
conversion >99%

Product: Methyl Oleate

Click to download full resolution via product page

This workflow outlines the key steps for the enzymatic synthesis of methyl oleate, highlighting the critical

parameters of molar ratio, enzyme loading, and reaction monitoring [3].

Key Information Summary
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Physical Data is Readily Available: The core physical and chemical parameters of methyl oleate
are well-documented for research and development purposes.
Versatile Reactant: It is a valuable starting material for organic synthesis (e.g., stearolic acid,

epoxides, bromohydrins) and can be synthesized via efficient enzymatic methods [5] [1] [3].
Broad Research Utility: Its applications extend beyond simple chemistry to specialized fields like

fermentation process enhancement, catalyst characterization, and microbial physiology [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com
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